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Compound of Interest

Compound Name: 3,5-Dinitropyridine-2-carbonitrile

Cat. No.: B14408892

Get Quote

Executive Summary
Dinitropyridine compounds represent a unique chemical duality. In the field of energetic

materials, isomers like 2,6-diamino-3,5-dinitropyridine (ANPyO) offer a "holy grail" combination

of high detonation velocity and exceptional thermal insensitivity, driven by extensive intra- and

intermolecular hydrogen bonding.[1] Conversely, in medicinal chemistry, the electron-deficient

nature of the dinitropyridine ring—specifically the 3,5-dinitro isomer—serves as a highly

reactive electrophile for Nucleophilic Aromatic Substitution (

).[1] This reactivity makes it an indispensable scaffold for synthesizing imidazo[4,5-b]pyridines,
a privileged structure in kinase inhibitors and antitubercular agents.[1]

This guide analyzes these two distinct research vectors, providing validated experimental

workflows and mechanistic insights to support advanced application development.

Part 1: The Energetic Frontier (Materials Science)[1]
The primary research interest in dinitropyridines for energetic materials lies in their ability to

store high chemical energy while resisting accidental initiation (shock/friction).
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Structural Stability Mechanism
The stability of compounds like ANPyO (2,6-diamino-3,5-dinitropyridine-1-oxide) and PYX (2,6-

bis(picrylamino)-3,5-dinitropyridine) stems from "push-pull" electronic effects.[1] The electron-

withdrawing nitro groups (

) increase density, while the electron-donating amino groups (

) facilitate strong intramolecular hydrogen bonding with adjacent nitro oxygens.[1]

Research Vector: Crystal engineering to maximize density (

) via

-stacking interactions.[1]

Key Property: High decomposition temperatures (

) make these superior to RDX/HMX for deep-well drilling and aerospace applications where
heat resistance is critical.[1]
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ANPyO 1.88 ~7,840 > 320 Low (Insensitive)

PYX 1.77 ~7,400 360 Very Low

RDX (Ref) 1.82 8,750 204 Moderate

TATB (Ref) 1.93 7,350 350 Very Low
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Technical Insight: The N-oxide moiety in ANPyO is crucial. It increases crystal density and

oxygen balance without significantly sensitizing the molecule, a rare trait in energetic synthesis.

Part 2: The Pharmacophore Precursor (Medicinal
Chemistry)[1]
In drug discovery, the 3,5-dinitropyridine scaffold is rarely the final product.[1] Instead, it is a

"masked" reactive intermediate. The extreme electron deficiency of the pyridine ring, amplified

by two nitro groups, activates the C-2 and C-6 positions for facile

reactions, even with weak nucleophiles.[1]

Primary Synthetic Pathway: The Imidazo[4,5-b]pyridine
Route
This pathway is critical for developing inhibitors for Salt-Inducible Kinases (SIK) (rheumatoid

arthritis targets) and Necroptosis inhibitors.[1]

Activation: Use 2-chloro-3,5-dinitropyridine. The chlorine is a labile leaving group.

Substitution (

): Introduction of a primary amine at C-2.

Reduction: Selective reduction of the 3-nitro group to an amine.

Cyclization: Condensation with an aldehyde or orthoformate to close the imidazole ring.

Visualization of Synthetic Logic
The following diagram illustrates the divergent utility of the dinitropyridine scaffold, contrasting

the energetic material synthesis with the pharmaceutical cyclization pathway.
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Figure 1: Divergent synthetic pathways for 2-chloro-3,5-dinitropyridine. The upper path leads to

pharmaceutical scaffolds; the lower path leads to high-density energetic materials.

Part 3: Detailed Experimental Protocol
Target: Synthesis of N-benzyl-3,5-dinitropyridin-2-amine (Key Intermediate). Rationale: This

protocol demonstrates the controlled

reaction. The choice of acetonitrile (MeCN) as solvent is deliberate: it solubilizes the organic
electrophile while keeping the inorganic base (

) in suspension, preventing rapid, uncontrolled hydrolysis.[1]

Materials
Substrate: 2-Chloro-3,5-dinitropyridine (1.0 eq)

Nucleophile: Benzylamine (1.1 eq)[1]

Base: Potassium Carbonate (

), anhydrous (1.5 eq)[1]

Solvent: Acetonitrile (MeCN), anhydrous (10 mL/g of substrate)[1]

Step-by-Step Methodology
Preparation (0 min):
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Charge a round-bottom flask with 2-chloro-3,5-dinitropyridine and anhydrous MeCN. Stir

until fully dissolved.

Critical Check: Ensure the solution is clear yellow. Turbidity suggests moisture

contamination which can lead to phenol byproducts.

Activation (10 min):

Add solid

in one portion. The suspension will remain heterogeneous.

Cool the mixture to

using an ice bath. Why? The dinitropyridine ring is highly reactive; controlling the initial
exotherm prevents bis-alkylation or ring degradation.

Nucleophilic Attack (15-60 min):

Add benzylamine dropwise over 10 minutes.

Allow the reaction to warm to room temperature (RT) naturally.

Monitoring: Monitor via TLC (30% EtOAc/Hexane).[1] The starting material (

) should disappear, replaced by a lower

yellow/orange spot.[1]

Quench & Isolation:

Pour the reaction mixture into ice-cold water (5x reaction volume). The product typically

precipitates as a bright yellow/orange solid.

Filter the solid and wash with cold water to remove residual base and amine salts.

Recrystallize from Ethanol/Water if high purity (>99%) is required for biological assays.[1]

Self-Validating Checkpoints
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Color Change: Reaction should turn from pale yellow to deep orange/red upon amine

addition (formation of Meisenheimer complex) before settling to the final product color.

Yield: Expected yields are 85-95%.[1] Lower yields indicate moisture presence (hydrolysis to

2-hydroxy-3,5-dinitropyridine).[1]

Part 4: Future Research Areas
Metal-Organic Frameworks (MOFs)
Researchers are exploring the coordination of 3,5-dinitropyridine derivatives with Ruthenium

(Ru) and Silver (Ag).[1]

Hypothesis: The nitro groups can participate in auxiliary coordination, creating high-energy-

density MOFs that are stable but detonable under specific stimuli.[1]

Application: Laser-ignitable primary explosives.[1]

Biofilm Inhibition
Recent studies indicate that nitropyridine-N-oxides (structurally related to the energetic

precursors) exhibit synergistic effects with silver nanoparticles against P. aeruginosa biofilms.

[1][2]

Mechanism: Disruption of quorum sensing pathways, distinct from standard antibiotic

mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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